In recent years, the demand for disposal diapers has been increasing with population aging. We examined the applicability of using used paper diapers as soil improvement materials. Komatsuna were cultivated by using Entisols and Andosols with applying the materials that were recycled from disposal diapers. Diaper ash was prepared by sufficiently incinerating used disposable diapers at 800 ℃ after they were dehydrated, washed, sterilized, and deodorized, and the calcium material with saturation by calcium chloride solution that were assumed the recycled super absorbent polymers of disposable diapers were used for materials. The prepared diaper ash and calcium material were applied to both soils. The shoot fresh weight and shoot dry weight of the plant with the diaper ash and calcium material were significantly higher in the case of the Entisols, and that with the diaper ash was significantly higher in the case of the Andosols. The calcium absorption amount in the plant was significantly high after the application of calcium material on the Entisols and that of diaper ash on Andosols. Overall, it was concluded that used disposable diaper can be used as the soil acidic correction and calcium materials and that they effectively promote plant growth.

Whether Waste Electrical and Electronic Equipment (WEEE) can be effectively sorted and recycled will affect the sustainable development of human society. However, Waste Small Electrical and Electronic Equipment (WSEEE) has often been neglected to meet the needs of the full range of WEEE governance. In this study, a YOLO-wseee classification model based on the YOLO (You Only Look Once)v5 framework, combined with a deepened-efficient layer aggregation networks (ELAN) structure (D-ELAN) and using efficient intersection over union (EIOU) loss, was designed to identify WSEEE. To make the model more suitable for detecting the real WSEEE state, a dataset called WASTE-SEEE was created, containing images of WSEEE in a variety of images are captured in real time. The experimental results show that the Precision and mAP@0.5 of the YOLO-wseee model are 98.24% and 99.32%, respectively, and the FOLPs of the model are only 23.9, and its model comprehensive index is significantly better than other classic models of YOLOv5. This method can help humans to detect WSEEE under real conditions more easily, thus helping to improve the problems facing the recycling and reuse of WSEEE, helping humans to improve efficiency, save resources and manage the environment.

Anaerobic digestion of the organic fraction of municipal solid wastes is a well-established process for biogas production and various forms of pre-treating the biomass have been evaluated to increase the methane yield. The present study evaluated the pre-treatment of 14 fruits and vegetables wastes (FVW) samples from a central food distribution market, using sodium hydroxide (NaOH), varying the concentration (3 and 6%) and exposure time (24 and 48 h) to the alkali reagent. The biochemical methane potential (BMP) assays of the pretreated and untreated wastes were carried out under mesophilic conditions (37 ºC). Biogas generation by the residues treated with 3% NaOH generated an average of 65% more methane (≈127 NmLCH4.gVS−1) as compared to the untreated waste (77 NmLCH4.gVS−1) and 25% more than that treated with 6% NaOH (102 NmLCH4.gVS−1). Thus, we observed that doubling the pretreatment time and concentration of the chemical reagent did not result in greater methane production. This behavior could have been associated with the presence of some compounds (sodium, pesticides, etc.) that have an inhibitory effect in the aqueous solution. Finally, this study confirmed that the optimal conditions for the pretreatment and biodigestion phases must be reevaluated according to the nature of the substrate evaluated.Graphical abstract

One-third of food produced results as food waste, with no organized and sustainable disposal, and ends up in landfills. Garden waste is yet another significant waste experiencing improper disposal or burning. The present study aims to assess the effect of different pretreatment processes in biogas production from anaerobic digestion of food waste and its co-digestion with garden waste. Feedstock is subjected to thermal and or extrusion pretreatment. A combination of both is the proposed novel sequential hybrid pretreatment method. Feedstock is rich in cellulose I, II, and di/monosaccharides, where pretreatment altered the characteristics and morphology with a steady neutral pH indicating stability. The resultant feedstock exhibited the absence of cellulose II and reduced disaccharides. An average of 0.25 times increase in biogas production is observed with individual thermal and extrusion pretreatment than the conventional digestion. Sequential hybrid pretreated feedstock yielded maximum biogas of 730 and 430 mL/g VSfed in mono digestion and co-digestion over its conventional counterparts. In this study, the modified Gompertz model (R2 of 0.98) is suitable over the first-order kinetics model. Results conclude that sequential hybrid pretreatment leads to significant breakage of complex organic matter in substrates aiding in the efficient digestion process and biogas generation.

The idea of sustainability through spreading Awareness in reduce, reuse, and recycle are important techniques for waste management and become a vital factor for improving the economic and environmental condition of textile industries. Because of a remarkable expansion in population, generally improvement of expectation for everyday comforts and the worldwide manufacturing of various textile Textiles items are being expanded in the previous few decades, which prompts a significant degree of utilization and waste generation. The major wastes such as wastewater and fiber waste disposed by in an unplanned manner, which causes many environmental problems, since the textile and clothing industry is one of the most polluting industry. Consequently, the proper management practices of waste generation is becoming important worldwide. This study focuses on identifying the current production, waste generation, source of waste and its characteristics, utilization and environmental concerns. This paper also addresses the possible framework for the textile waste management practices to value added products in textile and apparel industry and future needs for further development are also discussed.

Existing management standards in China for mercury waste classification and disposal and those of the Minamata Convention on Mercury (the Convention) differ to some extent. To address this knowledge gap, herein, we introduced the mercury-related industrial sectors, solid waste management regulations, and policies, and analyzed the influence of the Convention’s definition and related technical guidelines on mercury waste management in China. The results revealed several pressing issues for China: inconsistency in the classification of mercury wastes between the Convention and the National Catalogue of Hazardous Wastes (NCHW), insufficient specificity in the declaration of mercury wastes, and lack of disposal capacity and practices on liquid mercury disposal. Accordingly, we analyzed the need to improve the mercury waste management system and proposed suggestions to enhance the capacity building for mercury waste management in an environmentally sound way. This study contributed to the understanding of relevant government apparatus to enhance the current solid waste supervision system, improve the existing standard system on mercury waste identification and disposal, and facilitate the implementation of the Convention.

The necessity to preserve the environment and accomplish the rising demand for precious metals has made recycling of spent lithium-ion batteries (LIBs) crucial for conducting business in a sustainable way. An eco-friendly leaching process using ascorbic acid has been suggested in this work to leach critical metals from the spent calcined LIB sample. The optimum leaching of Li (100%) and Co (99.8%) was achieved under optimal conditions, such as 0.8 mol/L ascorbic acid, 60 min of leaching time, 70 °C temperature, and 50 g/L pulp density. To understand the leaching mechanism, detailed leaching kinetics was addressed using several reaction models. In contrast to conventional solvent extraction methods, especially with regard to environmental concerns, the undiluted green solvent Aliquat 336 has been employed in this work to separate critical metals without the use of toxic diluents. The thiocyanate form of Aliquat 336 (Aliquat 336-SCN) was used for the selective extraction of Co without the coextraction of Li. The extraction of cobalt reached 99.9% at 1:1 phase ratio and 2 stages of counter-current extraction. Following the four stages of cross-current stripping with 2.5 mol/L KSCN at a 1/5 O/A ratio, about 99.4% of Co was recovered.

The supplanting of fine aggregate was encapsulated in this study to reduce the usage of non-renewable materials in concrete. Initially, nano–micro cementitious material (NMCM) such as metakaolin (MK) and nano silica (NS) was incorporated with Portland cement to make referral concrete (RC). An alternate for virgin river sand is crushed gravel sand (Csand) which is mostly in use. The objective of this research is to effectively supplant Csand by means of ferrochrome slag (FS). Precisely, the optimum level of MK (10%) and NS (1%) was used in place of cement. In addition, the FS was incorporated in place of Csand by 10, 20, 30, 40, 50 and 100%. A significant rise in the compressive strength of about 3.18% was achieved by replacing FS4 at 28 days than RC. Ultrasonic pulse velocity (UPV) and water permeability (WP) results of FS4 were better than those of RC. F4 was 12.5% higher in the RCPT result than for the RC specimen. The SEM image of FS4 indicates the densest calcium silicate hydrate (CSH(H)) and rigidified interfacial transition zone (ITZ). TG/DTG predicts that the FS4 mix has a minimal Portlandite (CH-3.92%) compared to RC. The strength, durability, microstructure and TG results of the FS4 matrix imply that FS can be substituted for fine aggregate.Graphical Abstract

The hydrolysis of organic waste in anaerobic digestion is slow and time-consuming. Pretreatment of the waste can potentially improve hydrolysis and decomposition of the waste, increase biogas production, and shorten the required digestion time. In the present study, the effects of thermal, chemical, and combined thermochemical pretreatment of the organic fraction of municipal solid waste have been investigated. Treatment temperatures ranged from 25 to 120 °C, with a lime concentration of 0–4%, and a treatment duration of 30 or 60 min. A full factorial DOE was used and the soluble chemical oxygen demand (SCOD), electrical conductivity (EC), pH, and NH4+ concentration of the waste were chosen as indicators to explore the suitability of the treatments. Chemical pretreatment with lime caused unwanted side effects and decreased the SCOD and soluble solids. This finding, coupled with the fact that chemicals would increase the process’s operational costs, are why the results do not support the use of lime. Since thermo-chemical pretreatment was observed to have comparable effectiveness with thermal pretreatment alone, thermal treatment appears to be the most suitable option. Finally, preliminary energy consumption calculations showed that heat treatment at 90 °C uses a fraction of the energy compared to treatment at 120 °C while providing similar benefits. Therefore, pretreatment of the waste at 90 °C was chosen as the most suitable option for improving anaerobic digestion. As per the calculations, the methane generated from about 12 g of COD would ideally be enough to pretreat about 100 g of the digester feed at 90 °C.Graphical abstract

In this study, we developed an economical and eco-friendly high-performance catalyst for the oxidative coupling of methane from waste oyster shells, which cause environmental pollution. The oyster shells were successfully transformed into CaO-based catalysts by the calcining at different temperatures. During calcination process, foreign elements (Na, Mg, and Al) naturally present in waste oyster shells caused the generation of oxygen vacancies and changes in the surface chemical properties (base sites and surface oxygen species) of the catalysts. When the catalysts were used in oxidative methane coupling, the oxygen vacancies on the catalyst surface played a crucial role in the conversion of methane to methyl radicals, which are expected to dimerize to ethane. However, the moderately basic sites and electrophilic lattice oxygen species facilitated the production of ethylene through the dehydrogenation of ethane. Therefore, the sample calcined at 800 °C not only exhibited an outstanding catalytic activity in the oxidative coupling of methane but also high long-term stability because of its abundant active sites: oxygen vacancies, moderately basic sites, and electrophilic lattice oxygen species. The study demonstrates that waste oyster shells can be successfully recycled into a high value-added product, such as a catalyst applicable in the oxidative coupling of methane.Graphical abstract